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Compound of Interest

Compound Name: VUF-5574

CAS No.: 280570-45-8

Cat. No.: B1684069

Get Quote

This document provides comprehensive safety protocols and operational guidance for the

handling and disposal of VUF-5574, a potent and selective antagonist of the human adenosine

A3 receptor. The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper experimental execution.

Immediate Safety and Handling
VUF-5574 should be handled with care by trained personnel familiar with laboratory safety

procedures. The following personal protective equipment (PPE) is mandatory when handling

this compound:

Respiratory Protection: A NIOSH (US) or EN 166 (EU) approved dust mask (type N95 or

equivalent) should be worn to avoid inhalation of the powder.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) must be worn. Gloves

should be inspected before use and disposed of properly after handling the compound.[1]

Eye Protection: Safety glasses with side-shields or goggles are required to prevent eye

contact.[1]
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Skin and Body Protection: A laboratory coat is required. Ensure that skin is not exposed.

Storage: VUF-5574 should be stored in a tightly sealed container in a dry, well-ventilated place.

For long-term storage, a temperature of -20°C is recommended. For short-term storage, 2-8°C

is acceptable.[1]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical advice.

Quantitative Data
The following table summarizes the available quantitative data for VUF-5574. Note that

comprehensive toxicological data such as LD50 and a broad range of IC50 values are not

readily available in the public domain.
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Parameter Value Species/System Reference

Ki 4.03 nM

Recombinant Human

Adenosine A3

Receptor

[2][3][4][5][6]

4 nM
Human Adenosine A3

Receptor

Selectivity >2,500-fold

Over human A1 and

A2A adenosine

receptors

[3][6]

Solubility 1.5 mg/mL DMSO [7]

4 mM DMSO [6]

100 mg/mL (with

sonication)
DMSO [2]

Insoluble Water [7]

Molecular Weight 371.39 g/mol - [8]

Purity ≥98% (HPLC) -

Experimental Protocols
VUF-5574 is primarily used in in vitro studies to investigate the role of the adenosine A3

receptor. Below are detailed methodologies for two common experimental applications.

Radioligand Binding Assay
This protocol determines the binding affinity of VUF-5574 for the human adenosine A3 receptor

(A3AR).

Materials:

HEK293 or CHO cell membranes expressing the human A3AR.

Radioligand (e.g., [125I]I-AB-MECA).
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VUF-5574.

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2, 1 mM EDTA, and

0.1% BSA).

Scintillation fluid.

96-well filter plates.

Scintillation counter.

Procedure:

Compound Preparation: Prepare a stock solution of VUF-5574 in DMSO. Serially dilute the

stock solution to obtain a range of concentrations for the competition assay.

Assay Setup: In a 96-well plate, combine the cell membranes, the radioligand at a fixed

concentration (typically at its Kd value), and varying concentrations of VUF-5574.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes)

to allow the binding to reach equilibrium.

Filtration: Rapidly filter the contents of each well through the filter plate to separate the

bound from the free radioligand. Wash the filters with ice-cold assay buffer to remove any

non-specifically bound radioligand.

Scintillation Counting: After drying the filters, add scintillation fluid to each well and measure

the radioactivity using a scintillation counter.

Data Analysis: Determine the concentration of VUF-5574 that inhibits 50% of the specific

binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation.

cAMP Functional Assay
This protocol assesses the antagonist activity of VUF-5574 by measuring its ability to block

agonist-induced inhibition of cyclic AMP (cAMP) production.

Materials:
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CHO or HEK293 cells stably expressing the human A3AR.[9]

VUF-5574.

A3AR agonist (e.g., NECA or Cl-IB-MECA).[9]

Forskolin (an adenylyl cyclase activator).[9]

Cell culture medium.

cAMP assay kit (e.g., HTRF, ELISA).

Procedure:

Cell Culture: Culture the A3AR-expressing cells in appropriate media until they reach the

desired confluency.

Pre-incubation with Antagonist: Pre-incubate the cells with varying concentrations of VUF-
5574 for a defined period (e.g., 15-30 minutes).[10]

Agonist and Forskolin Stimulation: Add a fixed concentration of the A3AR agonist along with

forskolin to the cells. The agonist will attempt to inhibit the forskolin-stimulated increase in

cAMP.[9][10]

Incubation: Incubate the cells for a specified time (e.g., 30 minutes) to allow for cAMP

production.[10]

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a

suitable cAMP assay kit according to the manufacturer's instructions.

Data Analysis: Plot the cAMP levels against the concentration of VUF-5574. Determine the

concentration of VUF-5574 that reverses the agonist-induced inhibition of cAMP production.

Experimental Workflow and Signaling Pathway
Diagrams
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The following diagrams illustrate a typical experimental workflow for characterizing VUF-5574
and the signaling pathway it modulates.

Preparation Assay Data Analysis

Prepare VUF-5574 Stock
(DMSO) Radioligand Binding Assay

cAMP Functional AssayCulture A3AR-expressing
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Caption: Experimental workflow for VUF-5574 characterization.
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Caption: VUF-5574 antagonism of the A3AR signaling pathway.

Disposal Plan
Dispose of VUF-5574 and its waste in accordance with all applicable federal, state, and local

environmental regulations.

Solid Waste:

Collect solid VUF-5574 waste in a clearly labeled, sealed container.
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Dispose of as hazardous chemical waste through your institution's environmental health and

safety (EHS) office.

Liquid Waste (Solutions):

Aqueous Solutions: Due to the insolubility of VUF-5574 in water, significant aqueous waste is

unlikely. However, any contaminated aqueous solutions should be collected in a labeled,

sealed container for hazardous waste disposal.

Organic Solvent Solutions (e.g., DMSO): Collect waste solutions of VUF-5574 in a

designated, sealed container for flammable liquid waste. Do not mix with incompatible waste

streams.

Decontamination of Glassware: Rinse contaminated glassware three times with a suitable

solvent (e.g., ethanol or acetone). Collect the rinsate as hazardous waste. The cleaned

glassware can then be washed with detergent and water.

Contaminated Materials:

Gloves, paper towels, and other disposable materials contaminated with VUF-5574 should

be placed in a sealed bag and disposed of as solid chemical waste.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 1.

For a solid spill, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For a liquid spill, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Report the spill to your institution's EHS office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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